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Compound of Interest

Compound Name:
tert-butyl (S)-2-oxoimidazolidine-4-

carboxylate

Cat. No.: B15510564

Get Quote

Executive Summary
The 2-oxoimidazolidine ring (also known as cyclic urea or 2-imidazolidinone) is a critical

pharmacophore in medicinal chemistry, serving as a bioisostere for peptides and a scaffold in

antibiotics (e.g., azlocillin) and enzyme inhibitors. Its rigid five-membered ring structure

imposes distinct vibrational constraints compared to acyclic ureas, resulting in a unique infrared

(IR) spectral fingerprint.

This guide provides a high-resolution analysis of the 2-oxoimidazolidine IR spectrum,

contrasting it with structural analogs (acyclic ureas, lactams, and hydantoins) to enable precise

identification during drug development and quality control.

Spectral Fingerprint: 2-Oxoimidazolidine
The 2-oxoimidazolidine moiety is characterized by a dominant carbonyl stretching vibration

significantly shifted by ring strain and urea-type resonance.

Primary Diagnostic Peaks

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15510564#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15510564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vibrational Mode
Frequency Range
(cm⁻¹)

Intensity Mechanistic Insight

C=O Stretch

1690 – 1715

(Solution)1670 – 1695

(Solid/H-bond)

Strong (s)

The "Anchor" Peak.

Ring strain increases

the frequency

compared to acyclic

ureas (~1660 cm⁻¹),

while resonance with

the two nitrogen

atoms lowers it

compared to

cyclopentanone

(~1740 cm⁻¹).

N-H Stretch

3400 – 3460

(Free)3150 – 3350 (H-

bonded)

Medium-Strong

In unsubstituted 2-

oxoimidazolidine, two

bands (sym/asym)

may appear. In N,N'-

disubstituted

derivatives, this band

vanishes, serving as a

substitution check.

C-N Stretch / Ring

Breathing
1240 – 1290 Medium (m)

Mixed mode involving

C-N stretching and

ring skeletal

vibrations. Often

distinct from the C-N

stretch of open-chain

amides.

N-H Bending

(Scissoring)
1490 – 1520 Medium (m)

The "Amide II"

equivalent for cyclic

ureas; often obscured

by C-H bending

modes but diagnostic

if clearly resolved.
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Critical Note: The C=O peak position is highly sensitive to phase. In the solid state (KBr pellet),

strong intermolecular hydrogen bonding (N-H···O=C) typically broadens the carbonyl peak and

shifts it to the lower end of the range (1670–1680 cm⁻¹).[1]

Comparative Analysis: Distinguishing Alternatives
Misidentification often occurs between 2-oxoimidazolidine and its structural analogs. The

following comparison highlights the definitive spectral differences.

A. vs. Acyclic Urea (Urea)
Differentiation:Ring Strain Effect.

Mechanism: Constraining the urea unit into a 5-membered ring increases the force constant

of the C=O bond due to angle strain, shifting the frequency higher.

Data Point: Acyclic ureas typically absorb at 1650–1665 cm⁻¹ (solid). 2-oxoimidazolidine

absorbs at >1680 cm⁻¹.[2]

B. vs. Hydantoin (2,4-Imidazolidinedione)
Differentiation:The "Dual Carbonyl" Signature.[3]

Mechanism: Hydantoins possess two carbonyl groups. The coupling between these

oscillators splits the absorption into two distinct bands.

Data Point: Hydantoins show a doublet: a high-frequency band at ~1770 cm⁻¹ and a lower

frequency band at ~1720 cm⁻¹. 2-oxoimidazolidine shows only a single carbonyl peak.

C. vs. -Lactam (2-Pyrrolidinone)
Differentiation:N-H Environment & Symmetry.
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Mechanism: Lactams have only one nitrogen adjacent to the carbonyl.

Data Point: While the C=O stretch is similar (~1680–1700 cm⁻¹), lactams lack the symmetric

N-C-N vibrational modes found in the 1200–1300 cm⁻¹ region.

Summary Table of Shifts
Compound Class Structure

C=O[1][4]
Frequency (cm⁻¹)

Key Differentiator

2-Oxoimidazolidine Cyclic Urea 1680 – 1715

Single sharp peak;

higher ν than acyclic.

[1]

Acyclic Urea Open Chain 1650 – 1665
Lower frequency;

often broader.

Hydantoin Cyclic Imide-like 1770 & 1720

Doublet

(symmetric/asymmetri

c coupling).

-Lactam Cyclic Amide 1680 – 1700

Similar C=O;

distinguished by

fingerprint region.

Decision Logic for Identification
The following diagram outlines the logical workflow for confirming the presence of a 2-

oxoimidazolidine ring using IR data.
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Figure 1: Decision tree for distinguishing 2-oxoimidazolidine from common structural analogs

based on IR spectral features.

Experimental Protocol: High-Fidelity Acquisition
To ensure data integrity comparable to the values cited above, follow this standardized

protocol.

Method A: Solid State (KBr Pellet) - Preferred for
Resolution

Preparation: Mix 1–2 mg of the sample with ~100 mg of spectroscopic grade KBr (dried at

110°C).

Grinding: Grind finely in an agate mortar to minimize scattering (Christiansen effect).

Compression: Press at 8–10 tons for 2 minutes to form a transparent disc.

Acquisition: Scan from 4000 to 400 cm⁻¹ with a resolution of 2 cm⁻¹ (minimum 16 scans).

Validation: Ensure the baseline is flat and transmission at 2000 cm⁻¹ is >75%.

Method B: Attenuated Total Reflectance (ATR) -
Preferred for Speed

Crystal Selection: Use a Diamond or ZnSe crystal.

Contact: Apply sufficient pressure to ensure intimate contact between the solid sample and

the crystal (critical for peak intensity).

Correction: Apply an "ATR Correction" algorithm (available in most FT-IR software) to adjust

for penetration depth differences relative to transmission spectra, otherwise, peak positions

may appear shifted by 2–5 cm⁻¹ to lower wavenumbers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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